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Surfactant Requirements and Application Protocols

The table below summarizes the key adjuvant recommendations for fluazifop-P-butyl from various research

and label sources:

Source | Context

Recommended
Adjuvant

Specification /
Concentration

Primary Function / Note

Turfgrass
Renovation (Field
Study) [1]

Ornamental Weeds
(Extension Guide)

(2]

Nonionic Surfactant

Nonionic Surfactant

0.25% (v/v)

0.25% by volume

Standard requirement for tank
mixes with fluazifop-P-butyl.

Required for optimum results;
ensures thorough coverage.

General Herbicide Nonionic Surfactant As per label A standard, all-purpose
Guide [3] (NIS) recommendation for fluazifop-
P-butyl.
University Herbicide Oil Adjuvant or As per label Required for maximum
Reference [4] Nonionic Surfactant efficacy.
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Supporting Experimental Data and Context

The requirement for surfactants is consistently highlighted across experimental studies and product labels to

ensure maximum herbicide efficacy:

¢ Critical Role of Adjuvants: Surfactants enhance herbicide performance by reducing the surface
tension of spray droplets, improving spreading and sticking on the leaf surface, and increasing the
penetration of the active ingredient through the waxy leaf cuticle [3]. This leads to better absorption
and uptake.

e Experimental Confirmation: In a field study on hybrid bermudagrass control, a tank mix of
glyphosate and fluazifop-P-butyl that included a nonionic surfactant at 0.25% (v/v) provided 99%
control when applied sequentially three times [1].

e Application Conditions: For best results, apply fluazifop-P-butyl when target grasses are actively
growing and not under stress from drought, low temperatures, or high humidity [4]. Thorough
coverage is essential, but spraying to the point of runoff should be avoided [2].

Detailed Application Protocol for Experimental Use

The following workflow outlines a general application protocol derived from experimental studies. Specific

conditions (e.g., grass species, growth stage) should be optimized based on research objectives.
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Add herbicides to spray tankj

[ (e.g., Fluazifop-P-butyl)

y
Add required non-ionic surfactant
at 0.25% v/v concentration

Add other adjuvants if required
(e.g., Ammonium Sulfate)

Target: Actively growing grasses
at 2-5 leaf stage

i

Ensure thorough leaf coverage
without runoff

i

Avoid application under
plant stress conditions
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l

Observe initial growth
inhibition (2-3 days)

i

Assess meristem necrosis
and leaf yellowing (7-10 days)

i

Conduct final efficacy
assessment (3-4 weeks)

Click to download full resolution via product page

Key Considerations for Researchers

e Surfactant Specificity: The consistent specification is for a non-ionic surfactant; anionic,
organosilicone, or oil-based surfactants should not be assumed to be equivalent unless specified by a
particular experimental protocol [2] [3].

¢ Ammonium Sulfate (AMS) as an Additive: While not a surfactant, AMS is noted in some studies for
its role in enhancing herbicide efficacy, particularly in hard water by preventing the tie-up of active
ingredients and potentially improving absorption [1] [3]. Its use can be considered in conjunction with
a non-ionic surfactant where appropriate.

¢ Herbicide Tank Mixes: Research indicates that fluazifop-P-butyl is often used in combination with
other herbicides, such as glyphosate. In these cases, adjuvant requirements must be checked for all
components in the mixture [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: (;tntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ales
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://content.ces.ncsu.edu/fusilade-ii-fluazifop-p-butyl
https://www.fbn.com/community/blog/surfactants
https://cals.cornell.edu/weed-science/herbicides/herbicide-reference/fusilade-dx-fluazifop-p-butyl
https://www.smolecule.com/products/b614044#surfactant-requirements-for-fluazifop-p-butyl-efficacy
https://www.smolecule.com/products/b614044#surfactant-requirements-for-fluazifop-p-butyl-efficacy
https://www.smolecule.com/products/b614044#surfactant-requirements-for-fluazifop-p-butyl-efficacy
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s614044?utm_src=pdf-bulk
https://www.smolecule.com/products/s614044?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

